Cas no 1806514-92-0 (1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one
• CAS No: 1806514-92-0
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4792333
• Update Time: 2025-10-23

1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrClIO/c1-5(13)9(11)6-3-2-4-7(12)8(6)10/h2-4,9H,1H3
• InChI Key： SRWJNISSLQPEED-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1Br)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one

Recent Advances in the Study of 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one (CAS: 1806514-92-0)

The compound 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one (CAS: 1806514-92-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This halogen-rich aromatic ketone serves as a versatile intermediate in organic synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. Recent studies have focused on its role as a building block for targeted covalent inhibitors, leveraging its reactive α-chloroketone moiety for selective protein modification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 1806514-92-0 as a key intermediate to synthesize irreversible inhibitors showing remarkable selectivity and potency against BTK, with IC50 values in the low nanomolar range. The 2-bromo-3-iodo substitution pattern proved particularly valuable for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

Structural analysis through X-ray crystallography revealed that derivatives of 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one form stable covalent bonds with cysteine residues in the ATP-binding pocket of target kinases. This mechanism of action has shown promise in overcoming resistance mutations that frequently emerge with non-covalent inhibitors. The compound's unique halogen pattern also facilitates radioiodination, opening possibilities for developing theranostic agents in oncology applications.

Recent synthetic methodology developments have significantly improved the production efficiency of 1806514-92-0. A 2024 report in Organic Process Research & Development described an optimized two-step synthesis from commercially available 2-bromo-3-iodobenzaldehyde, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in scaling up production while maintaining the compound's stability, which is crucial for its application in pharmaceutical development.

Emerging applications extend beyond kinase inhibition, with preliminary studies suggesting potential in antimicrobial development. The compound's reactive α-chloroketone group has shown activity against drug-resistant bacterial strains when incorporated into specific molecular frameworks. However, further research is needed to evaluate its therapeutic potential in this area and to fully characterize its pharmacological properties and safety profile.

Future research directions for 1-(2-Bromo-3-iodophenyl)-1-chloropropan-2-one include exploration of its utility in PROTAC (proteolysis targeting chimera) development and further optimization of its physicochemical properties for improved drug-like characteristics. The compound's unique combination of halogen atoms and reactive functionality positions it as a valuable tool in chemical biology and medicinal chemistry research for years to come.